![molecular formula C19H21N3O4S B1206129 1-(2,5-Dimethoxyphenyl)-2-[[5-(2-furanyl)-4-propyl-1,2,4-triazol-3-yl]thio]ethanone](/img/structure/B1206129.png)
1-(2,5-Dimethoxyphenyl)-2-[[5-(2-furanyl)-4-propyl-1,2,4-triazol-3-yl]thio]ethanone
Overview
Description
1-(2,5-dimethoxyphenyl)-2-[[5-(2-furanyl)-4-propyl-1,2,4-triazol-3-yl]thio]ethanone is an aromatic ketone.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of similar compounds, like various (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles, and their antioxidant properties have been explored (Dovbnya et al., 2022). These studies contribute to understanding the synthetic routes and potential applications of similar compounds.
Photolytic Studies
- A photochemical study of an O-methylated α-carbonyl β-1 lignin model dimer, similar in structure to the compound , sheds light on the photochemical reactivity in different states (Castellan et al., 1990). Such studies are crucial in understanding the behavior of these compounds under different conditions.
Biological Activities
Investigations into the anti-inflammatory activity of similar compounds, such as 1-acylderivatives of 5-alkylthio-3-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole, have been conducted (Labanauskas et al., 2001). These findings could help understand the potential biological applications of related compounds.
The in vivo wound-healing potential of 2-[4-(2,4-dimethoxy-benzoyl)-phenoxy]-1-[4-(3-piperidin-4-yl-propyl)-piperidin-1-yl]-ethanone derivatives has been evaluated, indicating potential medical applications (Vinaya et al., 2009).
Synthesized compounds, including 1-(5-methyl-1-aryl-1H-1,2,3-triazol-4-yl)ethanones, have been assessed for various biological activities, such as anticancer and antimicrobial properties (Pokhodylo et al., 2009).
Optical Properties
- Novel 1-ferrocenyl-2-(3-phenyl-1H-1,2,4-triazol-5-ylthio)ethanone derivatives have been synthesized, and their optical properties were studied (Liu et al., 2010). Understanding the optical characteristics of similar compounds can be crucial for various applications, including material science.
properties
Product Name |
1-(2,5-Dimethoxyphenyl)-2-[[5-(2-furanyl)-4-propyl-1,2,4-triazol-3-yl]thio]ethanone |
|---|---|
Molecular Formula |
C19H21N3O4S |
Molecular Weight |
387.5 g/mol |
IUPAC Name |
1-(2,5-dimethoxyphenyl)-2-[[5-(furan-2-yl)-4-propyl-1,2,4-triazol-3-yl]sulfanyl]ethanone |
InChI |
InChI=1S/C19H21N3O4S/c1-4-9-22-18(17-6-5-10-26-17)20-21-19(22)27-12-15(23)14-11-13(24-2)7-8-16(14)25-3/h5-8,10-11H,4,9,12H2,1-3H3 |
InChI Key |
LOCYCRDZJGPBQB-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1C(=NN=C1SCC(=O)C2=C(C=CC(=C2)OC)OC)C3=CC=CO3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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